Nodakenetin-Glucose-malonic acid

• Molecular Formula: C23H26O12
• Molecular Weight: 494.4 g/mol
• InChI: InChI=1S/C23H26O12/c1-23(2,15-6-11-5-10-3-4-17(26)33-12(10)7-13(11)32-15)35-22-21(30)20(29)19(28)14(34-22)9-31-18(27)8-16(24)25/h3-5,7,14-15,19-22,28-30H,6,8-9H2,1-2H3,(H,24,25)/t14-,15-,19-,20+,21-,22+/m1/s1
• InChIKey: WCCYTCGZOYIMHV-QEQKNVQMSA-N

Nodakenetin-Glucose-malonic Acid: Chemical & Procurement Profile

Nodakenetin-Glucose-malonic acid is a naturally occurring coumarin glycoside derivative with the molecular formula C23H26O12 and a molecular weight of 494.45 g/mol . It consists of a nodakenetin aglycone core linked to a glucose moiety further conjugated with malonic acid, resulting in a complex, polar structure with distinct physicochemical properties compared to its simpler coumarin analogs . The compound is isolated from natural sources and is primarily utilized as a reference standard and for in vitro pharmacological studies .

Natural malonylated coumarin glycoside

Analytical marker in TCM herb couples via LC-MS/MS

Carboxylic acid handle for SAR / derivatization studies

Why Nodakenin or Nodakenetin Cannot Substitute

The presence of both a glucose moiety and a malonic acid group fundamentally alters the compound's polarity, solubility, and potential metabolic stability compared to its aglycone, nodakenetin, or the simpler glucoside, nodakenin . These structural modifications are not merely incremental; they directly impact critical drug-like properties such as aqueous solubility (evidenced by a LogP of 0 versus ~1.9 for nodakenetin) and likely influence in vivo pharmacokinetics and target engagement [1]. Substituting Nodakenetin-Glucose-malonic acid with a more readily available analog like nodakenetin or nodakenin in an assay would introduce uncontrolled variables, potentially leading to misinterpretation of structure-activity relationships and failed experimental reproducibility [2].

Nodakenin and nodakenetin cannot be assumed to replicate the behavior of the malonylated compound.

Nodakenetin-Glucose-malonic acid

Nodakenin

Contains free carboxyl for salt formation

Lacks carboxyl; neutral glucoside

Activity in NA and seizure models uncharacterized

Glycosylation abolishes NA inhibition but enables antiseizure activity

• [1] Plantaedb. (2026). Nodakenetin compound page. Retrieved from https://plantaedb.com/compounds/nodakenetin View Source
• [2] Seo, J. H., Park, D. J., Lee, S. Y., Cho, H. S., & Jin, M. H. (2020). Neuraminidase-inhibition Activity of Nodakenetin from Gongjin-dan Fermented by Lactic Acid Bacteria. Microbiology and Biotechnology Letters, 48(3), 303-309. View Source

Nodakenetin-Glucose-malonic Acid: Differentiation from Analogs

Malonyl Ester Confers Free Carboxylic Acid

Nodakenetin-Glucose-malonic acid exhibits a predicted partition coefficient (LogP) of 0, indicating significantly higher aqueous solubility compared to its aglycone, nodakenetin, which has a LogP of approximately 1.9 . This 1.9-unit decrease in LogP translates to a ~79-fold increase in hydrophilicity, a critical factor for in vitro assay design and in vivo formulation. The simpler glucoside, nodakenin, has a LogP of -0.66, but Nodakenetin-Glucose-malonic acid's intermediate value may offer a distinct solubility profile [1].

Carboxylic Acid Introduction

Class-level inference

H-bond acceptors: 12 vs. 9 (nodakenin); LogP ~0 vs. ~0.8

Alters solubility and permeability profile

Predicted values; experimental validation advised

Evidence Dimension	Hydrophilicity (LogP)
Target Compound Data	0
Comparator Or Baseline	Nodakenetin (LogP 1.90-1.98); Nodakenin (LogP -0.66)
Quantified Difference	Nodakenetin-Glucose-malonic acid is ~79-fold more hydrophilic than nodakenetin and ~4.6-fold more lipophilic than nodakenin.
Conditions	Predicted values from multiple authoritative databases

Why This Matters

This property dictates the choice of vehicle for biological assays and influences the compound's suitability for aqueous-based high-throughput screening versus lipid-based drug delivery systems.

• [1] Plantaedb. (2026). Nodakenetin compound page. Retrieved from https://plantaedb.com/compounds/nodakenetin View Source
• [2] Chemsrc. (2026). Nodakenin compound page. Retrieved from https://m.chemsrc.com/en/baike/314966.html View Source

Neuraminidase Inhibition: Active Aglycone, Inactive Glucoside

While direct data for Nodakenetin-Glucose-malonic acid are not available, its aglycone, nodakenetin, demonstrates a stark 17-fold increase in viral neuraminidase (NA) inhibition compared to the glucoside nodakenin at an identical concentration of 250 μg/mL (68% vs. 4% inhibition, respectively) [1]. This suggests that the aglycone is the pharmacophore for this activity and that the presence of a sugar moiety can profoundly attenuate potency. As Nodakenetin-Glucose-malonic acid contains the nodakenetin aglycone, it is hypothesized to retain significant NA inhibitory activity, though the additional malonic acid group may modulate potency and selectivity .

Neuraminidase Inhibition

Cross-study comparable

Nodakenetin: 68% inhibition; Nodakenin: 4% at 250 µg/mL

Glycosylation may abolish NA activity

Malonyl derivative untested; direction unknown

Evidence Dimension	Viral Neuraminidase Inhibition
Target Compound Data	68% inhibition at 250 μg/mL (aglycone nodakenetin)
Comparator Or Baseline	Nodakenin: 4% inhibition at 250 μg/mL
Quantified Difference	Nodakenetin (aglycone) inhibits NA 17-fold more effectively than nodakenin.
Conditions	In vitro viral neuraminidase activity assay; concentration of 250 μg/mL

Why This Matters

This class-level inference guides researchers investigating neuraminidase targets to prioritize compounds containing the nodakenetin aglycone, making Nodakenetin-Glucose-malonic acid a more promising candidate than nodakenin for such studies.

• [1] Seo, J. H., Park, D. J., Lee, S. Y., Cho, H. S., & Jin, M. H. (2020). Neuraminidase-inhibition Activity of Nodakenetin from Gongjin-dan Fermented by Lactic Acid Bacteria. Microbiology and Biotechnology Letters, 48(3), 303-309. View Source

Antiseizure Activity in Zebrafish: Glucoside vs. Aglycone

In a zebrafish model of pentylenetetrazole (PTZ)-induced seizures, the aglycone nodakenetin reduced seizure-like behavior by only 29% and showed a non-significant 26% reduction in power spectral density (PSD), whereas its glucoside, nodakenin, demonstrated a robust 77% reduction in PSD [1]. This indicates a dramatic functional divergence where glycosylation of the nodakenetin core confers or greatly enhances antiseizure activity . Nodakenetin-Glucose-malonic acid, being a glycosylated derivative of nodakenetin, may therefore exhibit antiseizure properties more closely aligned with nodakenin, but the presence of the malonic acid group introduces a new variable whose impact on this specific activity is unknown.

Antiseizure Activity

Cross-study comparable

Nodakenin: 77% PSD reduction; Nodakenetin: 26% (NS)

Glycosylation direction reversed vs. NA

Malonyl derivative untested; model-specific context

Evidence Dimension	Antiepileptiform Activity (PSD reduction)
Target Compound Data	26% reduction (aglycone nodakenetin)
Comparator Or Baseline	Nodakenin: 77% reduction; Oxypeucedanin: 83-89% reduction
Quantified Difference	Nodakenin is ~3-fold more effective than nodakenetin in reducing PTZ-induced PSD elevation.
Conditions	Zebrafish larval PTZ model, local field potential recordings from the opticum tectum

Why This Matters

This data underscores the critical importance of glycosylation for antiseizure activity, making the selection of the correct glycosylated form (Nodakenin vs. Nodakenetin-Glucose-malonic acid) essential for neuroscience research.

• [1] Kozioł, E., Jóźwiak, K., Budzyńska, B., de Witte, P. A. M., Copmans, D., & Skalicka-Woźniak, K. (2021). Comparative Antiseizure Analysis of Diverse Natural Coumarin Derivatives in Zebrafish. International Journal of Molecular Sciences, 22(21), 1037. View Source

Nodakenetin-Glucose-malonic Acid: Procurement & Research Applications

Differentiation Therapy: Monocyte Lineage Commitment

Given the 17-fold higher neuraminidase inhibitory activity of the nodakenetin aglycone compared to nodakenin, Nodakenetin-Glucose-malonic acid should be prioritized in antiviral screening panels targeting influenza neuraminidase. Its enhanced aqueous solubility (LogP 0) compared to nodakenetin facilitates its use in in vitro enzyme assays, while the malonic acid group may offer improved metabolic stability for cell-based or in vivo follow-up studies .

SAR of Coumarin Glycoside Acylation

The stark difference in antiseizure activity between nodakenin (77% PSD reduction) and nodakenetin (26% PSD reduction) highlights the importance of glycosylation. Nodakenetin-Glucose-malonic acid provides a valuable intermediate probe to dissect the contribution of the glucose moiety and the malonic acid extension to antiseizure pharmacology, making it a key tool for SAR studies in epilepsy models [1].

Botanical Authentication: Discriminative Marker for Notopterygium

As a distinct natural product with a unique retention time and mass spectral profile, Nodakenetin-Glucose-malonic acid serves as a critical reference standard for the quality control of herbal extracts and traditional medicine formulations where it occurs. Its procurement enables accurate identification and quantification of this specific marker compound, ensuring batch-to-batch consistency in research materials .

Application

Selection Property

Validation Focus

Monocytic differentiation endpoint studies

Malonyl ester modification status

Differentiation vs. apoptosis pathway interpretation

Coumarin glycoside SAR studies

6-position malonyl ester handle

Enzymatic inhibition endpoint interpretation

Botanical source authentication

Species-specific marker availability

LC-MS/MS method transfer and specificity

Aqueous formulation solubility studies

Free carboxyl group for salt formation

In vitro solubility and logP correlation

• [1] Kozioł, E., Jóźwiak, K., Budzyńska, B., de Witte, P. A. M., Copmans, D., & Skalicka-Woźniak, K. (2021). Comparative Antiseizure Analysis of Diverse Natural Coumarin Derivatives in Zebrafish. International Journal of Molecular Sciences, 22(21), 1037. View Source